Cas no 830-93-3 (5-Bromogramine)

5-Bromogramine structure
5-Bromogramine structure
5-Bromogramine
830-93-3
C11H13BrN2
253.138321638107
MFCD00055980
723125
13249

5-Bromogramine Properties

Names and Identifiers

    • 1-(5-Bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
    • 1H-Indole-3-methanamine,5-bromo-N,N-dimethyl-
    • 5-BROMOGRAMINE
    • (5-Brom-indol-3-ylmethyl)-dimethyl-amin
    • (5-bromo-indol-3-ylmethyl)-dimethyl-amine
    • 5-bromo-3-(N,N-dimethylamino)methylindole
    • 5-Bromo-N,N-dimethyl-1H-Indole-3-methanamine
    • BROMOGRAMINE
    • INDOLE,5-BROMO-3-(DIMETHYLAMINO)METHYL
    • N-[(5-bromo-1H-indol-3-yl)methyl]-N,N-dimethylamine
    • [(5-Bromo-1H-indol-3-yl)methyl]dimethylamine
    • 5-Bromo-N,N-dimethyl-1H-indole-3-methanamine (ACI)
    • Indole, 5-bromo-3-[(dimethylamino)methyl]- (6CI, 7CI, 8CI)
    • NSC 73386
    • CS-0204422
    • AKOS005259245
    • 5-bromogramine crystalline
    • B-8200
    • (5-bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
    • DTXSID80232120
    • 1H-Indole-3-methanamine, 5-bromo-N,N-dimethyl-
    • SCHEMBL1196680
    • CHEMBL1253697
    • FSERHDPEOFYMMK-UHFFFAOYSA-N
    • 4-22-00-04316 (Beilstein Handbook Reference)
    • AC-27826
    • INDOLE, 5-BROMO-3-(DIMETHYLAMINO)METHYL-
    • NSC-73386
    • (5-bromo-1H-indol-3-ylmethyl)-dimethyl-amine
    • EN300-203559
    • 830-93-3
    • 5-bromo-3-(dimethylaminomethyl)indole
    • BS-22636
    • NSC73386
    • Z1269196757
    • DB-018633
    • MFCD00055980
    • BRN 0160259
    • A19211
    • +Expand
    • MFCD00055980
    • FSERHDPEOFYMMK-UHFFFAOYSA-N
    • 1S/C11H13BrN2/c1-14(2)7-8-6-13-11-4-3-9(12)5-10(8)11/h3-6,13H,7H2,1-2H3
    • BrC1C=C2C(NC=C2CN(C)C)=CC=1

Computed Properties

  • 252.02600
  • 1
  • 2
  • 2
  • 252.026211
  • 14
  • 196
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 19

Experimental Properties

  • 2.99200
  • 19.03000
  • 1.655
  • 346.9 ºC at 760 mmHg
  • 163.6ºC
  • Not determined
  • Not determined
  • 1.449

5-Bromogramine Security Information

  • GHS07 GHS07
  • NL5170000
  • 3
  • S26
  • R22; R36/37/38
  • Xn Xn
  • NONH for all modes of transport
  • H302-H315-H319-H335
  • P261-P305+P351+P338
  • −20°C
  • 22-36/37/38
  • Warning

5-Bromogramine Customs Data

  • 2933990090

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromogramine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003DHV-1g
5-BROMOGRAMINE
 830-93-3 97%(HPLC)
1g
 $93.00 2024-04-21
A2B Chem LLC
AB56659-1g
5-Bromogramine
 830-93-3 97%
1g
 $63.00 2024-04-19
Chemenu
CM146712-10g
1-(5-bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
 830-93-3 95%
10g
 $311 2021-08-05
Crysdot LLC
CD11050046-10g
1-(5-Bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
 830-93-3 95+%
10g
 $330
Enamine
EN300-203559-0.05g
[(5-bromo-1H-indol-3-yl)methyl]dimethylamine
 830-93-3 95%
0.05g
 $19.0 2023-09-16
eNovation Chemicals LLC
Y1003055-25g
1-(5-Bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
 830-93-3 95%
25g
 $700 2022-09-06
OTAVAchemicals
15386340-100MG
[(5-bromo-1H-indol-3-yl)methyl]dimethylamine
 830-93-3 95%
100MG
 $100 2023-07-06
TRC
B686788-25mg
5-Bromogramine
 830-93-3
25mg
 $ 50.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1275092-1g
5-Bromogramine
 830-93-3 98%
1g
 ￥321.00 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01888-1g
1-(5-Bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
 830-93-3
1g
 ¥1508.0 2021-09-04

5-Bromogramine Synthesis

Synthetic Circuit 1

1177496-99-9 1177496-99-9
830-93-3 830-93-3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  10 min, 0 - 5 °C; 15 min, 0 - 5 °C
1.2 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  5 min, 0 - 5 °C; rt; 16 h, 50 °C
1.3 Reagents: Methanol ;  10 min, rt
Reference
A practical synthesis of indole-based heterocycles using an amidoaluminum-mediated strategy
Todd, Robert; et al, Synthesis, 2009, (11), 1846-1850

Synthetic Circuit 2

87-52-5 87-52-5
830-93-3 830-93-3
Reaction Conditions
Reference
Bromo derivatives of gramines. Preparation and pharmacological properties
Da Settimo, Antonio; et al, European Journal of Medicinal Chemistry, 1983, 18(3), 261-7

Synthetic Circuit 3

124-40-3 124-40-3
103858-54-4 103858-54-4
830-93-3 830-93-3
Reaction Conditions
1.1 Reagents: Trimethylaluminum Solvents: Toluene ;  15 min, 0 - 5 °C; rt; 1 - 2 h, rt
1.2 Solvents: Toluene ;  10 min, rt; 16 h, reflux; reflux → rt
1.3 Reagents: Water ;  5 min, rt
2.1 Reagents: Butyllithium Solvents: Toluene ,  Hexane ;  10 min, 0 - 5 °C; 15 min, 0 - 5 °C
2.2 Reagents: Diisobutylaluminum hydride Solvents: Toluene ;  5 min, 0 - 5 °C; rt; 16 h, 50 °C
2.3 Reagents: Methanol ;  10 min, rt
Reference
A practical synthesis of indole-based heterocycles using an amidoaluminum-mediated strategy
Todd, Robert; et al, Synthesis, 2009, (11), 1846-1850

5-Bromogramine Raw materials

5-Bromogramine Preparation Products

5-Bromogramine Related Literature

  • 1. Metabolites from the sponge Pachymatisma johnstoni; L-6-bromohypaphorine, a new amino-acid (and its crystal structure)
    Warwick D. Raverty,Ronald H. Thomson,Trevor J. King J. Chem. Soc. Perkin Trans. 1 1977 1204

830-93-3 (5-Bromogramine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:830-93-3)5-Bromogramine
A1249327
99%
25g
446